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Compound of Interest

Compound Name: 2,3-Dimethylbenzoyl chloride

Cat. No.: B1305120 Get Quote

An In-depth Technical Guide to 2,3-
Dimethylbenzoyl chloride
This technical guide provides a comprehensive overview of 2,3-Dimethylbenzoyl chloride,

including its chemical properties, synthesis, analytical methods, and potential applications. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Chemical and Physical Properties
2,3-Dimethylbenzoyl chloride is an acyl chloride derivative of benzoic acid. Its chemical

structure and key properties are summarized below.
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Property Value Reference

CAS Number 21900-46-9 [1]

Molecular Formula C₉H₉ClO [1]

Molecular Weight 168.62 g/mol [1]

Synonyms
2,3-dimethylbenzene-1-

carbonyl chloride
[2]

Purity Specification ≥98% (by GC) [2]

Moisture Content ≤0.5% [2]

Monoisotopic Mass 168.0341926 Da [3]

Synthesis of 2,3-Dimethylbenzoyl chloride
A common method for the synthesis of 2,3-Dimethylbenzoyl chloride is through the reaction

of 2,3-dimethylbenzoic acid with thionyl chloride.

Experimental Protocol
The following protocol describes a laboratory-scale synthesis of 2,3-Dimethylbenzoyl
chloride[4]:

Reactants:

2,3-dimethylbenzoic acid (35.0 g, 233 mmol)

Thionyl chloride (45.0 g, 378 mmol)

Dry benzene (80 ml)

Procedure:

1. Combine 2,3-dimethylbenzoic acid and dry benzene in a suitable reaction vessel.

2. Add thionyl chloride to the mixture.
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3. Heat the mixture to reflux temperature and maintain for five hours.

4. After the reaction is complete, cool the mixture to room temperature.

5. Filter the mixture to remove any solid byproducts.

6. Evaporate the solvent (benzene) and excess thionyl chloride under reduced pressure.

7. The resulting product is 2,3-Dimethylbenzoyl chloride (36.0 g, 92% yield) as an oil.
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Synthesis workflow for 2,3-Dimethylbenzoyl chloride.

Analytical and Quality Control Methods
To ensure the purity and identity of 2,3-Dimethylbenzoyl chloride, a variety of analytical

techniques can be employed.

Experimental Protocols
Gas Chromatography (GC): As indicated by supplier specifications, GC is a primary method

for determining the purity of 2,3-Dimethylbenzoyl chloride[2]. A typical method would
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involve dissolving a known amount of the compound in a suitable solvent and injecting it into

a GC equipped with a flame ionization detector (FID). The percentage purity is calculated by

comparing the peak area of the analyte to the total peak area of all components.

High-Performance Liquid Chromatography (HPLC): For related compounds like benzyl

chloride, HPLC methods have been developed to identify and quantify impurities[5]. A

reverse-phase HPLC method using a C18 column with a suitable mobile phase (e.g., a

mixture of acetonitrile and water) and UV detection can be adapted for 2,3-Dimethylbenzoyl
chloride.

Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR):13C NMR spectra can be used to confirm the carbon

skeleton of the molecule. Spectral data for 2,3-Dimethylbenzoyl chloride is available

from various databases[3].

Infrared (IR) Spectroscopy: Attenuated Total Reflectance (ATR)-IR spectroscopy is useful

for identifying the characteristic functional groups, particularly the carbonyl (C=O) stretch

of the acyl chloride. The spectrum for 2,3-Dimethylbenzoyl chloride has been

characterized using instruments such as the Bruker Tensor 27 FT-IR[3].

Raman Spectroscopy: FT-Raman spectroscopy provides complementary vibrational

information to IR and can be used for structural confirmation[3].
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Analytical Testing
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General quality control workflow for a chemical reagent.

Applications in Research and Drug Development
While specific biological signaling pathways for 2,3-Dimethylbenzoyl chloride are not

extensively documented, its role as a chemical intermediate is significant. Benzoyl chlorides, in

general, are crucial reagents in organic synthesis.

Intermediate in Organic Synthesis: 2,3-Dimethylbenzoyl chloride serves as a versatile

building block. The reactive acyl chloride group allows for the facile introduction of the 2,3-

dimethylbenzoyl moiety into various molecules through reactions with nucleophiles such as

alcohols, amines, and phenols.
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Pharmaceutical and Agrochemical Research: Isomers and derivatives of dimethylbenzoyl

chloride are used in the synthesis of pharmaceuticals and agrochemicals. For instance, 3,5-

Dimethylbenzoyl chloride is an intermediate in the production of insecticides and can be

used in the development of photosensitive materials[6][7]. It is plausible that 2,3-
Dimethylbenzoyl chloride is utilized in similar research and development contexts for

creating novel compounds with potential biological activity.

Safety Information
2,3-Dimethylbenzoyl chloride is a hazardous chemical and should be handled with

appropriate safety precautions.

GHS Classification: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), it is classified as a substance that causes severe skin burns

and eye damage[3].

Handling: Use personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. All handling should be performed in a well-ventilated fume

hood.

Storage: Store in a cool, dry place away from moisture, as it can react with water. Keep the

container tightly sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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